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The table below summarizes quantitative data on liraglutide's effects from clinical studies, which is central

to understanding its pharmacodynamics.

Study Focus
Liraglutide
Dose &
Duration

Key Effect on Gastric
Emptying

Other Relevant
Outcomes

Citation

Mechanism of
Weight Loss

1.8 mg vs

3.0 mg for 5
weeks

Equivalence in 5-hour

gastric emptying
(AUC0–300 min) vs

placebo. 23%
reduction in 1-hour

gastric emptying with
3.0 mg vs placebo.

Reduced appetite &

energy intake; ~16%
decrease in ad libitum

energy intake; weight loss
mediated by reduced

intake, not increased
energy expenditure.

[1]

Pharmacogenetics 3 mg daily
for 5 weeks

Carriers of GLP1R
rs6923761 minor
allele A showed
greater delay in gastric

emptying T1/2 (128.9 ±

38.32 min) vs GG
genotype (61.4 ± 21.4

min).

Correlation between
delayed gastric emptying

and weight loss (rs =
-.382, P = .004).

[2]
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Study Focus
Liraglutide
Dose &
Duration

Key Effect on Gastric
Emptying

Other Relevant
Outcomes

Citation

Perioperative
Management

0.6 mg pre-
op + 1.2 mg

intra-op

Study did not directly
measure gastric

emptying. Primary
outcome was insulin

use for BG >8.0
mmol/L.

43% of liraglutide patients
required insulin vs 61%
with placebo. Improved
glycaemic control without

increased hypoglycaemia.

[3]

Detailed Experimental Protocols

For researchers aiming to replicate or build upon these findings, here are the methodologies from the key

studies.

Gastric Emptying Measurement (Acetaminophen Absorption Test): This method was used to

investigate the mechanism of weight loss [1].

Procedure: After an overnight fast, participants consume a standardized meal. Acetaminophen

(1.5 g) is dissolved in a liquid component of the meal (e.g., an energy drink).
Data Collection: Serial blood samples are taken at scheduled intervals post-meal (e.g.,

baseline, 60, 120, 180, 240, 300 minutes).
Analysis: Plasma acetaminophen concentration is measured. The area under the curve (AUC)

for concentration over time (e.g., AUC0–300 min) is calculated. A lower AUC in the early phase

(e.g., 0-60 min) indicates delayed gastric emptying.

Perioperative Dosing Protocol (Cardiac Surgery): This protocol assessed liraglutide's efficacy for

glycaemic control [3].

Dosing Schedule:
First Dose: 0.6 mg subcutaneously on the evening before surgery.

Second Dose: 1.2 mg subcutaneously after the induction of anaesthesia.
Note: The second dose was withheld if the patient reported a preoperative nausea score >4 on

a 0-10 scale.
Concomitant Monitoring: Blood glucose was measured hourly from anaesthesia induction

until transfer to the ICU, and managed with a standardized insulin-bolus algorithm.
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Mechanism of Action & Pharmacogenetics

The following diagram illustrates the mechanism by which liraglutide affects gastric emptying and how

genetic variation can influence this response, which is a key consideration for patient stratification in drug

development.
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Key Considerations for Researchers

Genetic Variability: The pharmacogenetic study suggests that the GLP1R rs6923761 genotype can

significantly influence the gastric emptying response to liraglutide [2]. Stratifying subjects by
genotype may be crucial for interpreting clinical trial results on gastric emptying endpoints.

Dose and Timing Dependence: The effect on gastric emptying may be more pronounced in the
early postprandial period and with higher doses (3.0 mg) [1]. The chosen dose and timing of

assessment in your protocol will impact outcomes.
Perioperative Application: While liraglutide shows promise for improving perioperative glycaemic

control with a single dose, its direct impact on gastric emptying in this context and the associated risk
of aspiration have not been fully characterized in the available studies [3] [4]. Further investigation is

needed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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